Cas no 1891125-44-2 (tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate)

• Product Name: tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
• CAS No: 1891125-44-2
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5304299
• Update Time: 2026-03-10

tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• exo-9-Boc-7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane
• tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
• tert-butyl7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-10-4-9(6-14)5-11(15)8-17-7-10/h9-11H,4-8,14H2,1-3H3
• InChI Key： XLIZICSGLLQNCP-UHFFFAOYSA-N
• SMILES： O1CC2CC(CN)CC(C1)N2C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.7
• Topological Polar Surface Area: 64.8

Additional information on tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate

Comprehensive Overview of tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 1891125-44-2)

The compound tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 1891125-44-2) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the 3-oxa-9-azabicyclo[3.3.1]nonane core and the tert-butyl carboxylate group, make it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate is its versatility as a building block. The presence of both aminomethyl and tert-butyl carboxylate functionalities allows for further derivatization, enabling the creation of diverse molecular libraries. This is particularly relevant in the context of combinatorial chemistry and high-throughput screening, where rapid access to structurally varied compounds is essential. Additionally, the compound's stability under various reaction conditions makes it a reliable choice for multi-step synthetic routes.

In recent years, the demand for tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate has surged due to its potential role in addressing neurodegenerative diseases. With the global rise in conditions such as Alzheimer's and Parkinson's, researchers are actively investigating novel scaffolds that can modulate neurotransmitter receptors or protein aggregation pathways. The bicyclic framework of this compound offers a promising starting point for designing molecules with enhanced blood-brain barrier permeability, a critical factor in CNS drug development.

From a synthetic chemistry perspective, the 3-oxa-9-azabicyclo[3.3.1]nonane moiety is particularly intriguing due to its conformational rigidity and ability to mimic natural product architectures. This has led to its incorporation into peptidomimetics and small-molecule probes for biological studies. Moreover, the tert-butyl protecting group in the molecule facilitates selective deprotection strategies, enabling precise control over downstream functionalization. Such features align well with current trends in precision medicine and targeted drug delivery.

The compound's relevance extends beyond pharmaceuticals into material science and catalysis. Its nitrogen- and oxygen-containing heterocycles can serve as ligands for metal complexes, potentially enhancing catalytic activity in asymmetric synthesis. This dual applicability underscores the importance of tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate as a multifunctional tool in modern chemistry. As industries increasingly prioritize sustainable synthesis, the compound's potential for enabling greener chemical processes is also being explored.

Quality control and analytical characterization of tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate are critical for ensuring its reliable use in research and development. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These analytical protocols are essential for meeting the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical applications.

In summary, tert-butyl 7-(aminomethyl)-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 1891125-44-2) represents a compelling example of how structurally complex intermediates can drive innovation across multiple scientific disciplines. Its applications in drug discovery, catalysis, and material design highlight its broad utility, while ongoing research continues to uncover new possibilities. For synthetic chemists, pharmacologists, and material scientists alike, this compound offers a rich platform for exploration and discovery.